Cas no 163882-72-2 (Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-
• CAS No: 163882-72-2
• MF: C₉H₁₁F₃O
• MW: 192.178253412247
• CID: 110373
• PubChem ID: 5324058
• Update Time: 2025-04-18

Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-
• Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- (9CI)
• InChI=1/C9H11F3O/c1-6-4-2-3-5-7(6)8(13)9(10,11)12/h2-5H2,1H
• 163882-72-2
• DTXSID90415866
• 2,2,2-trifluoro-1-(2-methylcyclohexen-1-yl)ethanone

• Inchi： 1S/C9H11F3O/c1-6-4-2-3-5-7(6)8(13)9(10,11)12/h2-5H2,1H3
• InChI Key： AZBLSJBYIREHKA-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C)CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 192.07623
• Monoisotopic Mass: 192.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones